Cas no 6960-51-6 (2,3,4,5,6-pentahydroxyhexanoic Acid, Tetradecan-1-amine)

• Product Name: 2,3,4,5,6-pentahydroxyhexanoic Acid, Tetradecan-1-amine
• CAS No: 6960-51-6
• MF: C₂₀H₄₃NO₇
• MW: 409.557927370071
• CID: 973911
• PubChem ID: 236990
• Update Time: 2025-04-19

2,3,4,5,6-pentahydroxyhexanoic Acid, Tetradecan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-pentahydroxyhexanoic Acid, Tetradecan-1-amine
• Tetradecan-1-amine--hexonic acid (1/1)
• NSC-40147
• 6960-51-6
• DTXSID40989688
• NSC40147

• Inchi： 1S/C14H31N.C6H12O7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15;7-1-2(8)3(9)4(10)5(11)6(12)13/h2-15H2,1H3;2-5,7-11H,1H2,(H,12,13)
• InChI Key： BOESTNYOLIDOAZ-UHFFFAOYSA-N
• SMILES： OC(C(CO)O)C(C(C(=O)O)O)O.NCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 409.30409
• Monoisotopic Mass: 409.304
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 17
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165Ų

Experimental Properties

• Boiling Point: 291.9°C at 760 mmHg
• Flash Point: 120.2°C
• PSA: 164.47
• LogP: 1.85340